Cas no 63502-89-6 (3-Hydroxybenzamidine hydrochloride)

3-Hydroxybenzamidine hydrochloride is a chemical compound commonly used as a selective inhibitor of serine proteases, particularly trypsin-like enzymes. Its molecular structure features a benzamidine group with a hydroxyl substitution at the 3-position, enhancing its binding affinity and specificity. The hydrochloride salt form improves solubility in aqueous solutions, facilitating its use in biochemical and pharmacological research. This compound is valued for its stability and purity, making it suitable for enzyme inhibition studies, protein purification, and diagnostic applications. Its well-defined inhibitory properties contribute to its utility in studying protease-dependent pathways and developing therapeutic agents.

3-Hydroxybenzamidine hydrochloride structure

63502-89-6 structure

Product Name:3-Hydroxybenzamidine hydrochloride

CAS No:63502-89-6

MF:C₇H₉ClN₂O

MW:172.61216044426

MDL:MFCD09954378

CID:1076325

PubChem ID:17788747

Update Time:2025-10-30

3-Hydroxybenzamidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxybenzamidine hydrochloride
- 3-hydroxybenzenecarboxamidine, chloride
- AGN-PC-01MB06
- CTK8E4470
- hydroxybenzamidinehydrochloride
- m-hydroxybenzamidine hydrochloride
- m-Hydroxybenzamidinhydrochlorid
- SBB088719
- SureCN3909792
- SCHEMBL3909792
- 3-HYDROXYBENZENE-1-CARBOXIMIDAMIDE HYDROCHLORIDE
- DTXSID90590985
- SS-3847
- 3-hydroxybenzenecarboximidamide hydrochloride
- AB55570
- WAGGXXBNIACBLQ-UHFFFAOYSA-N
- 63502-89-6
- EN300-80248
- 3-Hydroxybenzimidamide hydrochloride
- 3-Hydroxybenzene-1-carboximidamide--hydrogen chloride (1/1)
- A868119
- AKOS005073841
- 3-hydroxybenzamidinehydrochloride
- 3-hydroxybenzenecarboximidamide;hydrochloride
- J-512645
- MFCD09954378
- Z1592024758
- MDL： MFCD09954378
- Inchi： 1S/C7H8N2O.ClH/c8-7(9)5-2-1-3-6(10)4-5;/h1-4,10H,(H3,8,9);1H
- InChI Key： WAGGXXBNIACBLQ-UHFFFAOYSA-N
- SMILES： Cl.OC1=CC=CC(C(=N)N)=C1

Computed Properties

Exact Mass: 172.0403406g/mol
Monoisotopic Mass: 172.0403406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.1Å²

3-Hydroxybenzamidine hydrochloride Security Information

HazardClass：IRRITANT

3-Hydroxybenzamidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019143413-1g	3-Hydroxybenzamidine hydrochloride	63502-89-6	95%	1g	$449.46	2023-09-01
TRC	B443908-250mg	3-Hydroxybenzamidine Hydrochloride	63502-89-6		250mg	$ 50.00	2022-06-07
TRC	B443908-500mg	3-Hydroxybenzamidine Hydrochloride	63502-89-6		500mg	$ 65.00	2022-06-07
TRC	B443908-2.5g	3-Hydroxybenzamidine Hydrochloride	63502-89-6		2.5g	$ 185.00	2022-06-07
abcr	AB270516-500 mg	3-Hydroxybenzamidine hydrochloride; 95%	63502-89-6		500MG	€267.70	2022-06-11
abcr	AB270516-1 g	3-Hydroxybenzamidine hydrochloride, 95%; .	63502-89-6	95%	1 g	€136.00	2023-07-20
Enamine	EN300-80248-0.05g	3-hydroxybenzene-1-carboximidamide hydrochloride	63502-89-6	95%	0.05g	$19.0	2024-05-21
Enamine	EN300-80248-0.1g	3-hydroxybenzene-1-carboximidamide hydrochloride	63502-89-6	95%	0.1g	$23.0	2024-05-21
Enamine	EN300-80248-0.25g	3-hydroxybenzene-1-carboximidamide hydrochloride	63502-89-6	95%	0.25g	$33.0	2024-05-21
Enamine	EN300-80248-0.5g	3-hydroxybenzene-1-carboximidamide hydrochloride	63502-89-6	95%	0.5g	$50.0	2024-05-21

3-Hydroxybenzamidine hydrochloride Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

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